Cas no 69369-16-0 (2,6-Diaminopurine hemisulfate)

• Product Name: 2,6-Diaminopurine hemisulfate
• CAS No: 69369-16-0
• MF: C₅H₈N₆O₄S
• MW: 248.219818115234
• CID: 516332
• Update Time: 2024-01-30

2,6-Diaminopurine hemisulfate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaminopurine hemisulfate
• 2,6-Diaminopurine Hemisulfate Hemihydrate
• 2,6-DIAMINOPURINE, HEMISULFATE SALT
• 7H-purine-2,6-diamine,sulfuric acid,hydrate
• 2,6-DIAMINOPURINE SULFATE MONOHYDRATE
• 2,6-DIAMINOPURINE SULPHATE MONOHYDRATE
• 9H-purine-2,6-diamine sulfuric acid hydrate
• 2,6-DIAMINOPURINE HEMISULFATE SALT
• 2-AMinoadenine Sulfate
• 9H-Purine-2,6-diaMine Sulfate
• NSC 743 Sulfate
• SQ 21065 Sulfate

• Inchi： 1S/C5H6N6.H2O4S/c6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4/h1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4)
• InChI Key： KYYLASPNTMEZTB-UHFFFAOYSA-N
• SMILES： NC1NC(N)=NC2=NC=NC=12.S(O)(O)(=O)=O

Computed Properties

• Exact Mass: 398.09800
• Monoisotopic Mass: 398.098168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296

Experimental Properties

• Melting Point: >225°C (dec.)
• Boiling Point: 749°C at 760 mmHg
• Flash Point: 447.8°C
• Solubility: aqueous acid: moderately soluble
• PSA: 295.98000
• LogP: 1.78740

2,6-Diaminopurine hemisulfate Security Information

• WGK Germany：3
• Storage Condition：-20°C Freezer